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Compound of Interest

Compound Name: RG108

Cat. No.: B1683939

For Researchers, Scientists, and Drug Development Professionals

Introduction

RG108 is a non-nucleoside small molecule inhibitor of DNA methyltransferases (DNMTs).[1] It
functions by binding to the active site of DNMT enzymes, thereby preventing the transfer of
methyl groups to DNA.[1] This inhibition of DNA methylation can lead to the demethylation and
subsequent re-activation of epigenetically silenced genes, including tumor suppressor genes.
[1] RG108 is a valuable tool in epigenetics research and drug development for studying the role
of DNA methylation in various biological processes and diseases, such as cancer and for
enhancing the efficiency of induced pluripotent stem cell (iPS) generation.[1]

RG108 Properties and Specifications

A summary of the key physical and chemical properties of RG108 is provided in the table
below.
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Property Value

Molecular Weight 334.33 g/mol

Formula C19H14N204

Appearance Light yellow to yellow solid
Purity >98% (HPLC)

CAS Number 48208-26-0

ICso (cell-free assay) 115 nM

RG108 Stock Solution Preparation in DMSO

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing RG108 stock solutions
due to its high solubilizing capacity for this compound.

Solubility Data

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 33.43 100
Ethanol 33.43 100

Data sourced from Tocris Bioscience.[1]

Materials

 RG108 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM RG108 Stock Solution

This protocol describes the preparation of a 10 mM stock solution, a commonly used
concentration for in vitro experiments.

» Equilibrate Reagents: Allow the RG108 powder and DMSO to come to room temperature
before use.

» Weigh RG108: Accurately weigh the desired amount of RG108 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.34 mg of RG108.

» Dissolve in DMSO: Add the appropriate volume of DMSO to the RG108 powder. To continue
the example, add 1 mL of DMSO to the 3.34 mg of RG108.

e Ensure Complete Dissolution: Vortex the solution thoroughly until the RG108 powder is
completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid
in dissolution if necessary.

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the
stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[2][3]

e Storage: Store the aliquots at -20°C or -80°C for long-term stability.

stock Solution Stabill

Storage Temperature Stability
-20°C Up to 1 year[3]
-80°C Up to 2 years[3]

Note: It is strongly recommended to use fresh aliquots for each experiment to ensure
consistent results.
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Experimental Protocols and Working
Concentrations

The optimal working concentration of RG108 can vary depending on the cell type and the
specific experimental goals. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your system.

General Cell Culture Protocol

o Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to
adhere overnight.

» Preparation of Working Solution: Thaw a single-use aliquot of the RG108 stock solution at
room temperature. Dilute the stock solution to the desired final concentration in pre-warmed
cell culture medium. For example, to achieve a final concentration of 10 uM in 10 mL of
medium from a 10 mM stock, add 10 pL of the stock solution to the medium.

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing the desired concentration of RG108.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours). The
incubation time will depend on the specific assay and research question.

o Downstream Analysis: Following incubation, harvest the cells for downstream analysis, such
as gene expression analysis, western blotting, or cell viability assays.

Recommended Working Concentrations from Literature
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Signaling Pathway and Experimental Workflow
Diagrams
Signaling Pathway of RG108
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Caption: Mechanism of RG108 as a DNMT inhibitor.

Experimental Workflow for RG108 Stock Preparation
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Caption: Workflow for preparing RG108 stock solution.

Experimental Workflow for Cell Treatment with RG108
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Caption: Workflow for cell treatment with RG108.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1683939?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683939?utm_src=pdf-body
https://www.benchchem.com/product/b1683939?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683939?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

References

e 1. RG 108 | DNA Methyltransferases | Tocris Bioscience [tocris.com]
o 2. selleckchem.com [selleckchem.com]
e 3. medchemexpress.com [medchemexpress.com]

» 4. DNA methylation enzyme inhibitor RG108 suppresses the radioresistance of esophageal
cancer - PMC [pmc.ncbi.nim.nih.gov]

» 5. DNA Methyltransferase Inhibition by RG108 Improves Stemness and Multipotential
Differentiation of Human Adipose Tissue-derived Stem Cells [ijbiotech.com]

¢ 6. DNA Methyltransferase Inhibition by RG108 Improves Stemness and Multipotential
Differentiation of Human Adipose Tissue-derived Stem Cells - PMC [pmc.ncbi.nim.nih.gov]

e 7. Optimizing treatment of DNA methyltransferase inhibitor RG108 on porcine fibroblasts for
somatic cell nuclear transfer - PubMed [pubmed.ncbi.nim.nih.gov]

o 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols for RG108 Stock
Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683939#preparing-rg108-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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